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Compound of Interest

Compound Name: 4-(oxan-2-yl)aniline

Cat. No.: B6171799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the predicted reactivity of the positional

isomers of 4-(oxan-2-yl)aniline. Due to the limited availability of direct comparative

experimental data for these specific molecules, this analysis is based on established principles

of organic chemistry, including electronic and steric effects of substituents on the reactivity of

the aniline moiety. The insights provided herein are intended to guide researchers in the design

and execution of synthetic routes and reactivity studies involving these compounds.

Introduction to 4-(oxan-2-yl)aniline Isomers
The 4-(oxan-2-yl)aniline scaffold is of interest in medicinal chemistry and materials science.

The oxanyl (tetrahydropyranyl) group can influence the molecule's lipophilicity, metabolic

stability, and conformational properties. Understanding the relative reactivity of its isomers is

crucial for developing efficient synthetic methodologies and for predicting their behavior in

various chemical environments. This guide focuses on the comparative reactivity of the ortho-,

meta-, and para-isomers of (oxan-2-yl)aniline. Additionally, the influence of stereochemistry at

the C2 position of the oxane ring is considered.

The isomers under consideration are:

4-(oxan-2-yl)aniline (para-isomer)

3-(oxan-2-yl)aniline (meta-isomer)
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2-(oxan-2-yl)aniline (ortho-isomer)

The reactivity of these isomers is primarily dictated by the interplay of electronic and steric

effects of the oxan-2-yl substituent on the aniline ring and its amino group.

Theoretical Framework for Reactivity
The reactivity of substituted anilines in reactions such as electrophilic aromatic substitution and

nucleophilic attack by the amino group is governed by the nature of the substituent.[1]

Electronic Effects: The oxan-2-yl group, connected via an oxygen atom, exerts a dual

electronic influence:

-I (Inductive) Effect: Oxygen is highly electronegative, withdrawing electron density from

the aromatic ring through the sigma bond. This effect deactivates the ring towards

electrophilic attack and decreases the basicity of the amino group. The strength of the

inductive effect diminishes with distance.

+M (Mesomeric) Effect: The lone pairs on the oxygen atom can be delocalized into the

aromatic ring through resonance. This effect increases electron density, particularly at the

ortho and para positions, thereby activating the ring towards electrophilic substitution.

Steric Effects: The oxan-2-yl group is sterically bulky. When positioned ortho to the amino

group, it can physically hinder the approach of reagents to both the amino group and the

adjacent positions on the aromatic ring. This is often referred to as the "ortho effect".[2][3]

The overall reactivity of each isomer is a balance of these competing effects.
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Preparation

Reaction

Analysis

Prepare 0.1 M solutions of
- Ortho Isomer
- Meta Isomer
- Para Isomer

- Acetic Anhydride
in Acetonitrile

For each isomer:
Mix equal volumes of isomer

and acetic anhydride solutions
at 25°C

Withdraw and quench aliquots
at regular time intervals

Analyze aliquots by HPLC
to determine reactant concentration

Plot [Isomer] vs. Time
and determine initial rates

Compare relative rates
of reaction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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